Cas no 864262-99-7 (2-Fluoro-4-phenoxy-benzylamine)

• Product Name: 2-Fluoro-4-phenoxy-benzylamine
• CAS No: 864262-99-7
• MF: C₁₃H₁₂FNO
• MW: 217.238886833191
• MDL: MFCD32012277
• CID: 4717873
• Update Time: 2025-10-28

2-Fluoro-4-phenoxy-benzylamine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-phenoxy-benzylamine
• (2-fluoro-4-phenoxyphenyl)methanamine
• 2-Fluoro-4-phenoxy-benzylamine

• MDL： MFCD32012277
• Inchi： 1S/C13H12FNO/c14-13-8-12(7-6-10(13)9-15)16-11-4-2-1-3-5-11/h1-8H,9,15H2
• InChI Key： YNEQXTYAPGVRPJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CN)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 217.090292168 g/mol
• Monoisotopic Mass: 217.090292168 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2
• Molecular Weight: 217.24

Additional information on 2-Fluoro-4-phenoxy-benzylamine

Professional Introduction to 2-Fluoro-4-phenoxy-benzylamine (CAS No. 864262-99-7)

2-Fluoro-4-phenoxy-benzylamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 864262-99-7, this compound represents a critical intermediate in the synthesis of various bioactive molecules. Its unique structural features, including a fluoro-substituted benzene ring and a phenoxy-benzylamine moiety, make it a valuable building block for designing novel therapeutic agents.

The< strong>fluoro group at the 2-position of the benzene ring introduces a level of electronic and steric modulation that can significantly influence the pharmacokinetic and pharmacodynamic properties of the resulting drug candidates. This feature has been extensively studied in medicinal chemistry, where fluorine atoms are often employed to enhance metabolic stability, improve binding affinity, and extend the half-life of pharmaceuticals. The< strong>phenoxy-benzylamine moiety, on the other hand, provides a polar and basic character to the molecule, which is advantageous for interactions with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various therapeutic areas. Among these, kinase inhibitors have been particularly well-studied due to their role in regulating critical cellular signaling pathways. The< strong>2-Fluoro-4-phenoxy-benzylamine scaffold has shown promise in this context, with several derivatives being investigated for their potential as kinase inhibitors. For instance, studies have demonstrated that certain analogs of this compound exhibit inhibitory activity against tyrosine kinases, which are implicated in cancer and inflammatory diseases.

The incorporation of the< strong>fluoro group into the benzene ring not only enhances the metabolic stability of the molecule but also allows for fine-tuning of its binding properties. This has been particularly useful in optimizing drug candidates for oral administration, where poor bioavailability can be a major limitation. By leveraging computational modeling and high-throughput screening techniques, researchers have been able to identify< strong>2-Fluoro-4-phenoxy-benzylamine-based compounds that exhibit high selectivity and potency against target enzymes.

Moreover, the< strong>phenoxy-benzylamine moiety has been found to be a versatile pharmacophore in drug design. Its ability to form hydrogen bonds and engage in hydrophobic interactions with biological targets makes it an attractive scaffold for developing novel therapeutics. Several preclinical studies have highlighted the potential of< strong>2-Fluoro-4-phenoxy-benzylamine-derived compounds as treatments for neurological disorders, cardiovascular diseases, and infectious diseases. These studies have laid the groundwork for further exploration into their clinical applications.

The synthesis of< strong>2-Fluoro-4-phenoxy-benzylamine (CAS No. 864262-99-7) involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed fluorination processes, have been employed to achieve high yields and purity levels. These synthetic strategies not only facilitate the production of< strong>2-Fluoro-4-phenoxy-benzylamine but also provide insights into scalable manufacturing processes for related bioactive molecules.

In conclusion, 2-Fluoro-4-phenoxy-benzylamine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. The combination of a< strong>fluoro-substituted benzene ring and a< strong>phenoxy-benzylamine moiety offers numerous opportunities for designing novel therapeutic agents with improved efficacy and selectivity. As research in this area continues to evolve, it is likely that< strong>2-Fluoro-4-phenoxy-benzylamine-based compounds will play an increasingly important role in addressing unmet medical needs across various therapeutic domains.